Cas no 473257-33-9 (3'-Trifluoromethoxy-biphenyl-4-carbaldehyde)

3'-Trifluoromethoxy-biphenyl-4-carbaldehyde is a fluorinated aromatic aldehyde featuring a biphenyl core substituted with a trifluoromethoxy group at the 3'-position and a formyl group at the 4-position. This compound is valued for its structural versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications, where the trifluoromethoxy group enhances metabolic stability and lipophilicity. The aldehyde functionality serves as a key intermediate for further derivatization, enabling the formation of Schiff bases, heterocycles, or other functionalized biphenyl derivatives. Its well-defined reactivity and stability under standard conditions make it a reliable building block for advanced chemical synthesis.
3'-Trifluoromethoxy-biphenyl-4-carbaldehyde structure
473257-33-9 structure
Product Name:3'-Trifluoromethoxy-biphenyl-4-carbaldehyde
CAS No:473257-33-9
MF:C14H9F3O2
MW:266.215274572372
CID:2355968
PubChem ID:53403829
Update Time:2025-05-28

3'-Trifluoromethoxy-biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3'-Trifluoromethoxy-biphenyl-4-carbaldehyde
    • 4-[3-(trifluoromethoxy)phenyl]benzaldehyde
    • 3'-(Trifluoromethoxy)[1,1'-biphenyl]-4-carbaldehyde
    • SCHEMBL505254
    • 3'-trifluoromethoxybiphenyl-4-carbaldehyde
    • DTXSID20695255
    • AKOS012213788
    • A1-14551
    • 473257-33-9
    • Inchi: 1S/C14H9F3O2/c15-14(16,17)19-13-3-1-2-12(8-13)11-6-4-10(9-18)5-7-11/h1-9H
    • InChI Key: JYMZLWXOMHFXGP-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1C=CC(C=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 266.05546401Da
  • Monoisotopic Mass: 266.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

3'-Trifluoromethoxy-biphenyl-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG21561-2.5g
3'-Trifluoromethoxy-biphenyl-4-carbaldehyde
473257-33-9 95%
2.5g
$1151.00 2024-04-20
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